Cas no 1099610-37-3 (2-methyl-3-{(4-methylphenyl)methylamino}propanenitrile)

• Product Name: 2-methyl-3-{(4-methylphenyl)methylamino}propanenitrile
• CAS No: 1099610-37-3
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• MDL: MFCD11651181
• CID: 5607205
• PubChem ID: 43242634
• Update Time: 2023-11-24

2-methyl-3-{(4-methylphenyl)methylamino}propanenitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 2-methyl-3-[[(4-methylphenyl)methyl]amino]-
• 2-Methyl-3-{[(4-methylphenyl)methyl]amino}propanenitrile
• EN300-8516932
• CS-0263113
• AKOS008960010
• 1099610-37-3
• 2-methyl-3-[(4-methylphenyl)methylamino]propanenitrile
• 2-methyl-3-{(4-methylphenyl)methylamino}propanenitrile

• MDL： MFCD11651181
• Inchi： 1S/C12H16N2/c1-10-3-5-12(6-4-10)9-14-8-11(2)7-13/h3-6,11,14H,8-9H2,1-2H3
• InChI Key： KCFVQGHSAAZIAH-UHFFFAOYSA-N
• SMILES： C(#N)C(C)CNCC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• Density: 0.987±0.06 g/cm3(Predicted)
• Boiling Point: 326.1±30.0 °C(Predicted)
• pka: 7.52±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines